N-(3-(4-phenylpiperazin-1-yl)propyl)furan-2-carboxamide

• IUPAC Name: N-[3-(4-phenylpiperazin-1-yl)propyl]furan-2-carboxamide
• InChI: InChI=1S/C18H23N3O2/c22-18(17-8-4-15-23-17)19-9-5-10-20-11-13-21(14-12-20)16-6-2-1-3-7-16/h1-4,6-8,15H,5,9-14H2,(H,19,22)
• InChI Key: JHZKLOMEMQUTHE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCCNC(=O)C2=CC=CO2)C3=CC=CC=C3
• Molecular Formula: C18H23N3O2
• Molecular Weight: 313.4 g/mol
• CAS No.: 1049374-38-0

Description

N-(3-(4-phenylpiperazin-1-yl)propyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C18H23N3O2 and its molecular weight is 313.401. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Neuroinflammation Imaging

N-(3-(4-phenylpiperazin-1-yl)propyl)furan-2-carboxamide derivatives have been studied for their application in neuroinflammation imaging. Specifically, PET imaging with derivatives targeting the macrophage colony-stimulating factor 1 receptor (CSF1R) can noninvasively image reactive microglia, which are a key cellular mediator in neuroinflammatory diseases such as Alzheimer's disease and Parkinson's disease. This imaging technique is valuable for studying neuroinflammation's role in neuropsychiatric disorders and monitoring the neuroinflammatory effects of immunotherapies for peripheral malignancies, offering a noninvasive and repeatable method to measure microglial activity and drug target engagement (Horti et al., 2019).

Potential HIV Treatment

Research into this compound derivatives has explored their potential as HIV treatments. Synthesis and evaluation of these derivatives have shown cell-cell fusion inhibitory activities, indicating a promising route for developing new treatments for HIV. The efficient synthetic route and characterization of these compounds lay the groundwork for further investigation into their therapeutic applications (Weng et al., 2011).

Antimicrobial Activity

A series of this compound derivatives have been synthesized and shown to exhibit significant in vitro antimicrobial activity against a variety of microorganisms. This includes activity against clinically isolated drug-resistant bacteria, showcasing the potential of these compounds in addressing the growing concern of antibiotic resistance. The structure-activity relationships revealed through these studies highlight the importance of the furan-2-carboxamide moiety in the antimicrobial efficacy of these derivatives (Siddiqa et al., 2022).

Mechanism of Action

Target of Action

N-[3-(4-phenylpiperazin-1-yl)propyl]furan-2-carboxamide, also known as N-(3-(4-phenylpiperazin-1-yl)propyl)furan-2-carboxamide, is a synthetic compound that has been found to exhibit potent anti-inflammatory and antimicrobial activities .

Mode of Action

It is believed to interact with its targets, leading to changes that result in its anti-inflammatory and antimicrobial effects

Biochemical Pathways

Given its anti-inflammatory activity, it may impact pathways related to inflammation, such as the cyclooxygenase (cox) pathway . Its antimicrobial activity suggests it may also affect pathways critical to microbial growth and survival .

Result of Action

The compound has been found to exhibit potent anti-inflammatory effects in a carrageenan-induced rat paw edema model in vivo . This suggests that it may reduce inflammation at the molecular and cellular levels. Additionally, it has demonstrated significant antibacterial and antifungal activity, indicating it may inhibit the growth and survival of certain microbes .

Biochemical Analysis

Biochemical Properties

N-[3-(4-phenylpiperazin-1-yl)propyl]furan-2-carboxamide has been found to exhibit significant antibacterial and antifungal activity . The compound interacts with the oxidoreductase enzyme, as shown in docking studies . The interactions are stabilized by hydrophobic interactions between the aromatic moieties of the ligand and lipophilic residues of the binding site .

Molecular Mechanism

The molecular mechanism of N-[3-(4-phenylpiperazin-1-yl)propyl]furan-2-carboxamide involves interactions with the oxidoreductase enzyme . The compound binds to the enzyme, leading to inhibition or activation of the enzyme .

Dosage Effects in Animal Models

Similar compounds have been found to exhibit anti-inflammatory activities in carrageenan-induced rat paw edema models .